molecular formula C11H15NO4S B8573398 Methyl 4-[(N-Methylmethanesulfonamido)methyl]benzoate

Methyl 4-[(N-Methylmethanesulfonamido)methyl]benzoate

Cat. No.: B8573398
M. Wt: 257.31 g/mol
InChI Key: XSBWLCWIHWLFPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-[(N-Methylmethanesulfonamido)methyl]benzoate is a useful research compound. Its molecular formula is C11H15NO4S and its molecular weight is 257.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO4S

Molecular Weight

257.31 g/mol

IUPAC Name

methyl 4-[[methyl(methylsulfonyl)amino]methyl]benzoate

InChI

InChI=1S/C11H15NO4S/c1-12(17(3,14)15)8-9-4-6-10(7-5-9)11(13)16-2/h4-7H,8H2,1-3H3

InChI Key

XSBWLCWIHWLFPV-UHFFFAOYSA-N

Canonical SMILES

CN(CC1=CC=C(C=C1)C(=O)OC)S(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a mixture of methyl 4-[(methanesulfonamido)methyl]benzoate (5 g, 20.6 mmol) in MeOH (100 mL) at rt was added K2CO3 (2.9 g, 21 mmol). Methyl iodide (7 ml, 16 g, 112 mmol) was added and the mixture stirred overnight. The reaction was filtered and the solid washed with CHCl3/MeOH. The combined filtrates were evaporated and the residue was purified by flash chromatographyon eluting with 0-5% MeOH/CHCl3. The title compound was isolated as a white solid (4.9 g, 94%): 1H (CDCl3): d 8 .08 (d, 2H); 7.48 (d,2H); 4.41 (s, 1H); 3.97 (s, 3H); 3.91 (s, 3H); 2.83 (s, 3H).
Quantity
5 g
Type
reactant
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Quantity
100 mL
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solvent
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2.9 g
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7 mL
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reactant
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Name
Yield
94%

Synthesis routes and methods II

Procedure details

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